Cas no 1261659-28-2 (Methyl 6-hydroxy-2'-(trifluoromethoxy)-1,1'-biphenyl-3-carboxylate)

• Product Name: Methyl 6-hydroxy-2'-(trifluoromethoxy)-1,1'-biphenyl-3-carboxylate
• CAS No: 1261659-28-2
• MF: C₁₅H₁₁F₃O₄
• MW: 312.240655183792
• CID: 4994695
• Update Time: 2025-05-25

Methyl 6-hydroxy-2'-(trifluoromethoxy)-1,1'-biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-2'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxylate
• Methyl 6-hydroxy-2'-(trifluoromethoxy)biphenyl-3-carboxylate
• Methyl 6-hydroxy-2'-(trifluoromethoxy)-1,1'-biphenyl-3-carboxylate

• Inchi： 1S/C15H11F3O4/c1-21-14(20)9-6-7-12(19)11(8-9)10-4-2-3-5-13(10)22-15(16,17)18/h2-8,19H,1H3
• InChI Key： HOGUZKONSHFTSS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(=CC=C(C(=O)OC)C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8

Additional information on Methyl 6-hydroxy-2'-(trifluoromethoxy)-1,1'-biphenyl-3-carboxylate

Methyl 6-hydroxy-2'-(trifluoromethoxy)-1,1'-biphenyl-3-carboxylate: A Comprehensive Overview

Methyl 6-hydroxy-2'-(trifluoromethoxy)-1,1'-biphenyl-3-carboxylate, also known by its CAS number 1261659-28-2, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered considerable attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a biphenyl system with a trifluoromethoxy substituent at the 2' position and a hydroxymethyl group at the 6 position, along with a carboxylic acid methyl ester group at the 3 position.

The biphenyl framework of this compound plays a crucial role in its stability and reactivity. Biphenyl systems are known for their aromaticity and ability to undergo various substitution reactions, making them valuable in organic synthesis. The presence of the trifluoromethoxy group at the 2' position introduces electron-withdrawing effects, which can enhance the reactivity of the molecule in certain reactions. Additionally, the hydroxymethyl group at the 6 position contributes to hydrogen bonding capabilities, further influencing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of Methyl 6-hydroxy-2'-(trifluoromethoxy)-1,1'-biphenyl-3-carboxylate as a lead compound in drug discovery. Researchers have explored its role as an inhibitor of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders. The carboxylic acid methyl ester group has been shown to enhance membrane permeability, making it an attractive candidate for drug delivery systems.

In terms of synthesis, Methyl 6-hydroxy-2'-(trifluoromethoxy)-1,1'-biphenyl-3-carboxylate can be prepared through a variety of routes, including Suzuki coupling reactions and nucleophilic aromatic substitution. These methods allow for precise control over the substituents on the biphenyl ring, enabling the creation of derivatives with tailored properties. The use of trifluoromethoxy groups in organic synthesis has become increasingly popular due to their ability to modulate physical and chemical properties without significantly altering molecular weight.

From an environmental perspective, Methyl 6-hydroxy-2'-(trifluoromethoxy)-1,1'-biphenyl-3-carboxylate exhibits moderate biodegradability under aerobic conditions. This characteristic is important for its application in agrochemicals, where persistence in soil and water systems must be carefully balanced against efficacy. Ongoing research is focused on optimizing degradation pathways to minimize ecological impact while maintaining the compound's desired functionalities.

In conclusion, Methyl 6-hydroxy-2'-(trifluoromethoxy)-1,1'-biphenyl-3-carboxylate represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique combination of structural features and biological activities positions it as a key player in modern organic chemistry research. As advancements in synthetic methodologies and biological testing continue to unfold, this compound is poised to make significant contributions to both academic and industrial sectors.